Cas no 55040-43-2 (2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile)

2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile structure

55040-43-2 structure

Product Name:2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile

CAS No:55040-43-2

Molecular Formula:C₈H₃N₂OSBr

Molecular Weight:255.09122

MDL:MFCD14706286

CID:1005017

PubChem ID:18446519

2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile Properties

Names and Identifiers

- 2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile
- 2-BroMo-7-cyano-5H-thieno[3,2-c]pyridin-4-one
- 2-bromo-4,5-dihydro-4-oxo-Thieno[3,2-c]pyridine-7-carbonitrile
- 2-broMo-4-hydroxythieno[3,2-c]pyridine-7-carbonitrile
- 2-BROMO-4-OXO-4,5-DIHYDROTHIENO-[3,2-C]PYRIDINE-7-CARBONITRILE
- 2-bromo-4-oxo-4,5-dihydro-thieno[3,2-c]pyridine-7-carbonitrile
- 7-cyano-2-bromo-4-oxo-4,5-dihydrothieno[3,2-c]-pyridine
- AK118843
- AM806942
- FT-0686218
- KB-228900
- QC-118
- SureCN3088202
- SCHEMBL3088202
- FIAFOJCIZMGXIV-UHFFFAOYSA-N
- 2-bromo-4-oxo-5H-thieno[3,2-c]pyridine-7-carbonitrile
- DTXSID90593855
- CS-0331795
- C8H3BrN2OS
- DB-071939
- AKOS016000469
- 55040-43-2
- C15975
- MDL： MFCD14706286
- InChIKey： FIAFOJCIZMGXIV-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H3BrN2OS/c9-6-1-5-7(13-6)4(2-10)3-11-8(5)12/h1,3H,(H,11,12)
- SMILES： C1=C(Br)SC2=C1C(=O)NC=C2C#N

Computed Properties

Exact Mass: 253.91499
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 253.91495g/mol
Heavy Atom Count: 13
Complexity: 332
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 81.1Å²

Experimental Properties

PSA: 52.89

2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A029186252-1g	2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile	55040-43-2	95%	1g	$745.56	2023-09-01
Ambeed	A750084-1g	2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile	55040-43-2	95+%	1g	$726.0	2024-08-02
Chemenu	CM174053-1g	2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile	55040-43-2	95%	1g	$***	2023-05-30
eNovation Chemicals LLC	D298174-5g	2-bromo-4,5-dihydro-4-oxothieno[3,2-c]pyridine-7-carbonitrile	55040-43-2	95%	5g	$2450	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1402465-250mg	2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile	55040-43-2	95+%	250mg	￥2597.00

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

55040-43-2 (2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:55040-43-2)2-Bromo-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-7-carbonitrile

Purity:99%

Quantity:1g

Price($):653.0